![molecular formula C13H25NO B6279459 2-[(4,4-dimethylcyclohexyl)methyl]morpholine CAS No. 2298240-38-5](/img/no-structure.png)
2-[(4,4-dimethylcyclohexyl)methyl]morpholine
Overview
Description
2-[(4,4-dimethylcyclohexyl)methyl]morpholine, also known as DMCM, is an organic compound belonging to the class of amines. It is a colorless liquid, soluble in organic solvents, and has a boiling point of 143°C. DMCM has a wide range of applications in scientific research, and is used as a catalyst in organic synthesis and as a reagent in biochemical studies.
Mechanism of Action
The mechanism of action of 2-[(4,4-dimethylcyclohexyl)methyl]morpholine is not fully understood. It is believed that the compound acts as a Lewis base, forming a complex with the substrate. This complex then undergoes a nucleophilic substitution reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
2-[(4,4-dimethylcyclohexyl)methyl]morpholine has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, and has been shown to have an effect on the metabolism of fatty acids. In addition, it has been found to have an effect on the expression of certain genes, and has been shown to modulate the activity of certain hormones.
Advantages and Limitations for Lab Experiments
The use of 2-[(4,4-dimethylcyclohexyl)methyl]morpholine in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and its low boiling point makes it easy to handle and store. In addition, it is soluble in a variety of organic solvents, making it useful for a wide range of applications. However, it is important to note that 2-[(4,4-dimethylcyclohexyl)methyl]morpholine is toxic and should be handled with caution.
Future Directions
The use of 2-[(4,4-dimethylcyclohexyl)methyl]morpholine in scientific research is still in its early stages. Further research is needed to better understand the compound’s mechanism of action and its effects on biochemical and physiological processes. In addition, further research is needed to explore the potential applications of 2-[(4,4-dimethylcyclohexyl)methyl]morpholine in the synthesis of pharmaceuticals, dyes, and other specialty chemicals. Finally, further research is needed to explore the potential applications of 2-[(4,4-dimethylcyclohexyl)methyl]morpholine in the study of enzyme kinetics and protein folding.
Synthesis Methods
2-[(4,4-dimethylcyclohexyl)methyl]morpholine is synthesized from the reaction of 4,4-dimethylcyclohexanol and morpholine in the presence of a catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the reaction temperature is maintained at 80°C. After the reaction is complete, the product is purified by distillation.
Scientific Research Applications
2-[(4,4-dimethylcyclohexyl)methyl]morpholine is widely used in scientific research, particularly in organic synthesis and biochemical studies. It is used as a catalyst in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and other specialty chemicals. In addition, it is used as a reagent in the study of biochemical processes, such as enzyme kinetics and protein folding.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4,4-dimethylcyclohexyl)methyl]morpholine involves the reaction of 4,4-dimethylcyclohexylmethylamine with morpholine in the presence of a suitable catalyst.", "Starting Materials": [ "4,4-dimethylcyclohexylmethylamine", "Morpholine" ], "Reaction": [ "To a stirred solution of 4,4-dimethylcyclohexylmethylamine (1.0 equiv) in anhydrous dichloromethane, add morpholine (1.2 equiv) and a catalytic amount of trifluoroacetic acid.", "Stir the reaction mixture at room temperature for 24 hours.", "Extract the product with dichloromethane and dry over anhydrous magnesium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product as a colorless oil." ] } | |
CAS RN |
2298240-38-5 |
Product Name |
2-[(4,4-dimethylcyclohexyl)methyl]morpholine |
Molecular Formula |
C13H25NO |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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